Cas no 2659374-58-8 (benzyl N-(3-bromophenyl)-N-methylcarbamate)

• Product Name: benzyl N-(3-bromophenyl)-N-methylcarbamate
• CAS No: 2659374-58-8
• MF: C₁₅H₁₄BrNO₂
• MW: 320.181163311005
• CID: 6503239
• PubChem ID: 156557643
• Update Time: 2025-05-21

benzyl N-(3-bromophenyl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL23601799
• 2659374-58-8
• benzyl N-(3-bromophenyl)-N-methylcarbamate
• EN300-7056538

• Inchi： 1S/C15H14BrNO2/c1-17(14-9-5-8-13(16)10-14)15(18)19-11-12-6-3-2-4-7-12/h2-10H,11H2,1H3
• InChI Key： PFLRZXGQGQVSPB-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)N(C)C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 319.02079g/mol
• Monoisotopic Mass: 319.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 29.5Ų

Additional information on benzyl N-(3-bromophenyl)-N-methylcarbamate

Recent Advances in the Study of Benzyl N-(3-bromophenyl)-N-methylcarbamate (CAS: 2659374-58-8)

Benzyl N-(3-bromophenyl)-N-methylcarbamate (CAS: 2659374-58-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique carbamate functional group and bromophenyl moiety, has been the subject of several studies aimed at elucidating its biological activity, synthetic pathways, and therapeutic potential. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of Benzyl N-(3-bromophenyl)-N-methylcarbamate. Researchers have developed novel synthetic routes to improve yield and purity, leveraging advanced techniques such as microwave-assisted synthesis and catalytic methods. These advancements have not only enhanced the scalability of production but also provided insights into the compound's stability and reactivity under various conditions. The bromophenyl group, in particular, has been identified as a key structural feature that influences the compound's interaction with biological targets.

In terms of biological activity, preliminary investigations suggest that Benzyl N-(3-bromophenyl)-N-methylcarbamate exhibits promising inhibitory effects on specific enzymes and receptors implicated in disease pathways. For instance, recent in vitro studies have demonstrated its potential as an inhibitor of acetylcholinesterase, a target relevant to neurodegenerative disorders. Additionally, the compound has shown moderate activity against certain cancer cell lines, prompting further exploration of its mechanisms of action and potential as a chemotherapeutic agent.

The pharmacokinetic and toxicological profiles of Benzyl N-(3-bromophenyl)-N-methylcarbamate are also under investigation. Early-stage studies have assessed its absorption, distribution, metabolism, and excretion (ADME) properties, revealing favorable bioavailability and minimal toxicity in animal models. These findings underscore the compound's potential as a lead candidate for further drug development, though additional preclinical studies are warranted to fully characterize its safety and efficacy.

Beyond its direct therapeutic applications, Benzyl N-(3-bromophenyl)-N-methylcarbamate has been explored as a building block in the design of more complex molecules. Its modular structure allows for facile derivatization, enabling the creation of libraries of analogs with tailored biological activities. This approach has been particularly valuable in fragment-based drug design, where the compound serves as a starting point for the development of novel inhibitors and modulators of disease-relevant targets.

In conclusion, the recent research on Benzyl N-(3-bromophenyl)-N-methylcarbamate (CAS: 2659374-58-8) highlights its multifaceted potential in chemical biology and medicinal chemistry. From synthetic optimization to biological evaluation, the compound has demonstrated significant promise as a tool for understanding disease mechanisms and as a scaffold for drug discovery. Future studies will likely focus on expanding its applications, optimizing its pharmacological properties, and advancing it through the drug development pipeline.